4-Bromo-5-nitrobenzene-1,2-diamine

• IUPAC Name: 4-bromo-5-nitrobenzene-1,2-diamine
• InChI: InChI=1S/C6H6BrN3O2/c7-3-1-4(8)5(9)2-6(3)10(11)12/h1-2H,8-9H2
• InChI Key: XGXKPRVKQPWQOY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1[N+](=O)[O-])Br)N)N
• Molecular Formula: C6H6BrN3O2
• DSSTOX Substance ID: DTXSID90764841
• Molecular Weight: 232.03 g/mol
• CAS RN: 113269-07-1

Description

4-Bromo-5-nitrobenzene-1,2-diamine, also known by its CAS Number 113269-07-1, is a chemical compound with a molecular weight of 232.04. It is a solid substance that should be stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C.

Synthesis Analysis

The synthesis of 4-Bromo-5-nitrobenzene-1,2-diamine involves multiple steps. One possible method is the nitration of benzene, followed by the conversion of the nitro group to an amine, and finally a bromination. Another method involves acetylation followed by bromination and alkaline hydrolysis.

Molecular Structure Analysis

The linear formula of 4-Bromo-5-nitrobenzene-1,2-diamine is C6H6BrN3O2. More detailed structural information can be obtained from its InChI code: 1S/C6H6BrN3O2/c7-3-1-4(8)5(9)2-6(3)10(11)12/h1-2H,8-9H2.

Chemical Reactions Analysis

The chemical reactions involving 4-Bromo-5-nitrobenzene-1,2-diamine are typically electrophilic aromatic substitution reactions. These reactions are slower than the electrophilic addition reactions of other unsaturated hydrocarbons.

Scientific Research Applications

Chemical Synthesis

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Synthesis of Imidazoles

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Organic Polymer Solar Cells

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Functional Materials

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Mechanism of Action

Mode of Action

Benzene derivatives typically undergo electrophilic aromatic substitution reactions . In these reactions, an electrophile forms a sigma-bond with the benzene ring, generating a positively charged intermediate. This intermediate then loses a proton to yield a substituted benzene ring .

Action Environment

Environmental factors such as temperature, pH, and the presence of other compounds can influence the action, efficacy, and stability of “4-Bromo-5-nitrobenzene-1,2-diamine”. For instance, it is recommended to store this compound in a dark place, sealed and dry, at a temperature between 2-8°C .

Safety and Hazards

The safety information for 4-Bromo-5-nitrobenzene-1,2-diamine includes a GHS07 pictogram, a signal word of “Warning”, and hazard statements H302-H312-H332. Precautionary measures include avoiding contact with skin and eyes, ensuring adequate ventilation, and avoiding ingestion and inhalation.